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Compound of Interest

Compound Name: 2-(Difluoromethyl)thiazole

CAS No.: 2149601-66-9

Cat. No.: B2828596

Get Quote

Affiliation: Advanced Spectroscopic Solutions Division

Introduction
2-(Difluoromethyl)thiazole is a heterocyclic compound of increasing interest in medicinal

chemistry and materials science. The incorporation of a difluoromethyl (-CHF₂) group into the

thiazole scaffold can significantly modulate its physicochemical properties, including

lipophilicity, metabolic stability, and hydrogen bond donating capacity. As such, a thorough

understanding of its structural and electronic characteristics is paramount for its effective

application.

This technical guide provides a comprehensive overview of the expected spectroscopic

signature of 2-(Difluoromethyl)thiazole. Due to the limited availability of published

experimental data for this specific parent compound, this guide will leverage established

principles of spectroscopy and data from closely related analogs to predict and interpret its

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This
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approach offers a robust framework for researchers involved in the synthesis and

characterization of novel thiazole derivatives.

Predicted Spectroscopic Data and In-Depth
Interpretation
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

For 2-(Difluoromethyl)thiazole, a combination of ¹H, ¹³C, and ¹⁹F NMR experiments would

provide a complete picture of its molecular framework.

The proton NMR spectrum of 2-(Difluoromethyl)thiazole is expected to be relatively simple,

exhibiting signals for the thiazole ring protons and the proton of the difluoromethyl group.

Proton
Predicted Chemical

Shift (δ, ppm)
Predicted Multiplicity

Predicted Coupling

Constant (Hz)

H-4 ~7.8 - 8.0 Doublet (d) JH4-H5 ≈ 3-4 Hz

H-5 ~7.4 - 7.6 Doublet (d) JH5-H4 ≈ 3-4 Hz

-CHF₂ ~6.5 - 7.0 Triplet (t) ²JH-F ≈ 50-55 Hz

Interpretation and Rationale:

The chemical shifts of the thiazole protons (H-4 and H-5) are influenced by the electron-

withdrawing nature of the nitrogen and sulfur atoms in the ring, as well as the difluoromethyl

group at the 2-position. These protons are anticipated to appear in the downfield region typical

for aromatic and heteroaromatic protons. The coupling between H-4 and H-5 is a characteristic

feature of the thiazole ring, with a small coupling constant of approximately 3-4 Hz.

The proton of the difluoromethyl group is expected to resonate as a triplet due to coupling with

the two equivalent fluorine atoms (²JH-F). The magnitude of this coupling constant is typically

large, in the range of 50-55 Hz. The chemical shift of this proton is significantly influenced by

the two attached fluorine atoms and the adjacent thiazole ring.

The carbon-13 NMR spectrum will provide information on the carbon skeleton of the molecule.
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Carbon
Predicted Chemical

Shift (δ, ppm)
Predicted Multiplicity

Predicted Coupling

Constant (Hz)

C-2 ~160 - 165 Triplet (t) ¹JC-F ≈ 230-240 Hz

C-4 ~143 - 145 Singlet (s) -

C-5 ~120 - 122 Singlet (s) -

-CHF₂ ~110 - 115 Triplet (t) ¹JC-F ≈ 235-245 Hz

Interpretation and Rationale:

The C-2 carbon, directly attached to the electronegative nitrogen and sulfur atoms, as well as

the difluoromethyl group, is expected to be the most downfield signal in the thiazole ring. It will

appear as a triplet due to the large one-bond coupling to the two fluorine atoms (¹JC-F). The

carbon of the difluoromethyl group itself will also be a triplet with a similarly large coupling

constant. The C-4 and C-5 carbons of the thiazole ring are expected to appear as singlets in a

proton-decoupled ¹³C NMR spectrum.

Fluorine-19 NMR is a highly sensitive technique that provides specific information about the

fluorine environment in the molecule.

Fluorine
Predicted Chemical

Shift (δ, ppm)
Predicted Multiplicity

Predicted Coupling

Constant (Hz)

-CHF₂ ~ -90 to -130 Doublet (d) ²JF-H ≈ 50-55 Hz

Interpretation and Rationale:

The ¹⁹F NMR spectrum is expected to show a single resonance for the two equivalent fluorine

atoms of the difluoromethyl group. This signal will appear as a doublet due to coupling with the

geminal proton (²JF-H), with a coupling constant that mirrors the one observed in the ¹H NMR

spectrum. The chemical shift is predicted to be in the typical range for difluoromethyl groups

attached to a carbon atom.

Infrared (IR) Spectroscopy
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The IR spectrum provides information about the functional groups present in a molecule

through their characteristic vibrational frequencies.

Vibrational Mode
Predicted Wavenumber

(cm⁻¹)
Intensity

C-H stretching (thiazole) 3100 - 3000 Medium

C-H stretching (-CHF₂) 3000 - 2900 Medium

C=N stretching (thiazole) 1620 - 1580 Medium to Strong

C=C stretching (thiazole) 1550 - 1450 Medium to Strong

C-F stretching 1150 - 1050 Strong

Interpretation and Rationale:

The IR spectrum of 2-(Difluoromethyl)thiazole is expected to be dominated by strong

absorptions corresponding to the C-F stretching vibrations of the difluoromethyl group. The

characteristic stretching vibrations of the thiazole ring, including C=N and C=C bonds, will also

be present in the fingerprint region. The C-H stretching vibrations for both the thiazole ring and

the difluoromethyl group will appear at higher wavenumbers.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

Ion Predicted m/z Interpretation

[M]⁺ 135.00 Molecular Ion

[M - F]⁺ 116.00 Loss of a fluorine radical

[M - CHF₂]⁺ 84.00
Loss of the difluoromethyl

radical

[C₃H₂NS]⁺ 84.00 Thiazole ring fragment

[CHF₂]⁺ 51.01 Difluoromethyl cation
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Interpretation and Rationale:

The electron ionization (EI) mass spectrum of 2-(Difluoromethyl)thiazole is expected to show

a molecular ion peak at an m/z corresponding to its molecular weight. Common fragmentation

pathways would likely involve the loss of a fluorine atom or the entire difluoromethyl group. The

thiazole ring itself is relatively stable and is expected to be a prominent fragment.

Hypothetical Experimental Protocols
The following are standard protocols for the acquisition of spectroscopic data for a compound

like 2-(Difluoromethyl)thiazole.

NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 2-(Difluoromethyl)thiazole in 0.6

mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

¹H NMR: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer. Use a

standard pulse sequence with a sufficient number of scans to achieve a good signal-to-noise

ratio.

¹³C NMR: Acquire the spectrum on the same instrument using a proton-decoupled pulse

sequence (e.g., zgpg30). A larger number of scans will be required due to the lower natural

abundance of ¹³C.

¹⁹F NMR: Acquire the spectrum on a spectrometer equipped with a fluorine probe. Use a

standard pulse sequence, and reference the spectrum to an external standard (e.g., CFCl₃).

Infrared (IR) Spectroscopy
Sample Preparation: For a liquid sample, a thin film can be prepared between two NaCl or

KBr plates. For a solid sample, a KBr pellet can be prepared by mixing a small amount of the

sample with dry KBr powder and pressing it into a transparent disk.

Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR)

spectrometer over the range of 4000-400 cm⁻¹.
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Mass Spectrometry (MS)
Sample Introduction: Introduce a dilute solution of the sample in a volatile solvent (e.g.,

methanol, acetonitrile) into the mass spectrometer via direct infusion or through a gas

chromatograph (GC-MS).

Ionization: Use electron ionization (EI) at 70 eV to generate the mass spectrum.

Data Acquisition: Acquire the spectrum over a suitable m/z range (e.g., 20-200 amu).

Visualization of Predicted NMR Correlations
The following diagram illustrates the key predicted NMR correlations for 2-
(Difluoromethyl)thiazole.

Caption: Predicted NMR chemical shifts for 2-(Difluoromethyl)thiazole.

Conclusion
While direct experimental spectroscopic data for 2-(Difluoromethyl)thiazole is not readily

available in the public domain, a comprehensive and scientifically sound prediction of its NMR,

IR, and Mass spectra can be achieved through the analysis of closely related analogs and the

application of fundamental spectroscopic principles. This guide provides researchers with a

robust framework for the identification and characterization of this important heterocyclic

compound, facilitating its further investigation and application in various fields of chemical

science.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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